Cas no 1361548-06-2 (2-Iodo-4-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-4-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361548-06-2
• MF: C₁₂H₄Cl₃F₃IN
• MW: 452.425542831421
• CID: 4967653
• Update Time: 2025-06-18

2-Iodo-4-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F3IN/c13-7-3-5(4-8(14)10(7)15)6-1-2-20-11(19)9(6)12(16,17)18/h1-4H
• InChI Key： JHCDPIMPQAAPOA-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C=CN=1)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 332
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Iodo-4-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine

Introduction to 2-Iodo-4-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361548-06-2)

2-Iodo-4-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine, with the chemical formula C₁₂H₄Cl₆F₃I₁N₁, is a highly versatile intermediate in modern pharmaceutical and agrochemical synthesis. This compound has garnered significant attention in recent years due to its unique structural features and its potential applications in the development of novel bioactive molecules. The presence of both iodo and trifluoromethyl substituents, coupled with a trichlorophenyl moiety, makes it a valuable building block for further functionalization.

The iodo group at the 2-position of the pyridine ring provides a convenient handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of diverse heterocyclic compounds. The trifluoromethyl group, known for its electron-withdrawing properties and metabolic stability, enhances the bioavailability and binding affinity of drug candidates. Furthermore, the trichlorophenyl substituent introduces lipophilicity and electronic modulation, which are critical factors in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. 2-Iodo-4-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine has emerged as a key intermediate in this endeavor. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. The compound’s ability to serve as a precursor for constructing ATP-competitive inhibitors has been particularly noteworthy. By leveraging its reactivity, researchers have been able to develop molecules with enhanced selectivity and potency.

The agrochemical industry has also benefited from the versatility of this compound. Its structural motifs are frequently incorporated into herbicides and pesticides due to their ability to interact selectively with biological targets. The trichlorophenyl group, in particular, is known to enhance binding to enzymes involved in plant growth regulation. Recent advancements have shown that derivatives of 2-Iodo-4-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine exhibit promising activity against resistant weed species, offering new solutions to agricultural challenges.

The synthesis of 2-Iodo-4-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available precursors. A common approach involves halogenation and functional group interconversion strategies. The introduction of the iodo group is often achieved through direct iodination or via nucleophilic substitution reactions. The subsequent modification of the pyridine ring with the trifluoromethyl and trichlorophenyl groups requires careful optimization to ensure high yields and purity. Advances in catalytic systems have significantly improved the efficiency of these synthetic routes.

The compound’s reactivity has also been explored in polymer chemistry and material science. Its ability to undergo cross-coupling reactions allows for the incorporation of pyridine-based moieties into polymers with tailored electronic properties. These materials find applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The presence of fluorinated groups enhances the thermal stability and chemical resistance of these polymers, making them more suitable for industrial use.

In conclusion,2-Iodo-4-(3,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361548-06-2) is a multifaceted intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it indispensable in drug discovery and material science. As research continues to uncover new synthetic methodologies and applications,this compound is poised to remain at the forefront of chemical innovation.